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Compound of Interest

Compound Name: Ranatuerin-2AVa

Cat. No.: B1576044 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary amino acid sequence,

physicochemical properties, and known biological activities of Ranatuerin-2AVa, an

antimicrobial peptide isolated from the skin of the Moor frog (Rana arvalis). This document

details the experimental methodologies used for its characterization and presents its proposed

mechanism of action.

Primary Amino Acid Sequence and Physicochemical
Properties
Ranatuerin-2AVa is a 28-amino acid peptide with established antibacterial properties[1]. The

primary sequence is as follows:

Gly-Leu-Leu-Asp-Val-Val-Lys-Gly-Ala-Ala-Lys-Asn-Leu-Leu-Ala-Ser-Ala-Leu-Asp-Lys-Leu-Lys-

Cys-Lys-Val-Thr-Gly-Cys[1]

A disulfide bond is presumed to exist between the two cysteine residues, forming a C-terminal

loop, a characteristic feature of many ranatuerin peptides[2][3].
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Property Value Source

Amino Acid Sequence
GLLDVVKGAAKNLLASALDKL

KCKVTGC
[1]

Length (amino acids) 28 [1]

Purity (by HPLC) 98.1% [1]

Molecular Weight
Theoretically calculated based

on sequence
N/A

Isoelectric Point (pI)
Theoretically calculated based

on sequence
N/A

Source Organism Rana arvalis (Moor frog) [1]

Experimental Protocols
The identification and characterization of ranatuerin peptides typically involve a combination of

molecular cloning and protein sequencing techniques.

"Shotgun" Cloning for Precursor Identification
The biosynthetic precursor of the mature peptide is often identified through "shotgun" cloning of

a cDNA library derived from the source organism's skin secretions.

Methodology:

mRNA Extraction: Total mRNA is extracted from the lyophilized skin secretions of Rana

arvalis.

cDNA Synthesis: A cDNA library is synthesized from the extracted mRNA using reverse

transcriptase.

PCR Amplification: Degenerate primers, designed based on highly conserved regions of

known ranatuerin signal peptide sequences, are used to amplify the precursor-encoding

cDNAs[3].
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Cloning and Sequencing: The amplified PCR products are cloned into a vector (e.g., pGEM-

T) and sequenced.

Sequence Analysis: The resulting nucleotide sequences are translated into amino acid

sequences. The mature peptide sequence is identified by locating the signal peptide and

propeptide cleavage sites (often a -KR- motif)[4].

Figure 1. Experimental workflow for the identification of Ranatuerin-2AVa precursor cDNA.

Peptide Sequencing by Mass Spectrometry
The primary amino acid sequence of the mature peptide is definitively confirmed using tandem

mass spectrometry (de novo sequencing).

Methodology:

Sample Preparation: The peptide is purified from the skin secretion, typically using reverse-

phase high-performance liquid chromatography (RP-HPLC)[3].

Ionization: The purified peptide is introduced into a mass spectrometer and ionized,

commonly using electrospray ionization (ESI).

MS1 Analysis: The mass-to-charge (m/z) ratio of the intact peptide is measured.

Fragmentation: The peptide ions are selected and fragmented, often through collision-

induced dissociation (CID), which breaks the peptide backbone at predictable locations[2].

MS2 Analysis: The m/z ratios of the resulting fragment ions (e.g., b- and y-ions) are

measured.

Sequence Determination: The amino acid sequence is deduced by calculating the mass

differences between the peaks in the fragment ion spectrum[1]. Specialized software is often

used to assist in this de novo sequencing process[2].

Biological Activity and Signaling Pathway
Ranatuerin-2AVa exhibits antibacterial activity[1]. The mechanism of action for ranatuerin-

family peptides is generally understood to involve the disruption of the bacterial cell membrane.
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These peptides are typically cationic and amphipathic, allowing them to selectively interact with

the negatively charged components of bacterial membranes (e.g., lipopolysaccharides and

phospholipids) over the generally neutral membranes of eukaryotic cells[5]. The interaction is

followed by membrane permeabilization, leading to leakage of cellular contents and cell death.

Several models, such as the "pore" and "carpet" models, have been proposed to describe this

process[6].

Figure 2. Proposed mechanism of antibacterial action for Ranatuerin-2AVa.

Conclusion
Ranatuerin-2AVa is a member of a well-established family of antimicrobial peptides with a

conserved C-terminal cyclic domain. Its characterization through molecular cloning and mass

spectrometry provides a clear understanding of its primary structure. The proposed mechanism

of action, centered on bacterial membrane disruption, makes it and similar peptides potential

candidates for the development of novel antimicrobial therapeutics. This guide provides the

foundational technical information necessary for researchers and professionals in the field of

drug development to further investigate the potential of Ranatuerin-2AVa.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Ranatuerin-2AVa: A Technical Overview of its Primary
Structure and Function]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1576044#primary-amino-acid-sequence-of-
ranatuerin-2ava]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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